Cas no 1823338-11-9 (3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine)

• Product Name: 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine
• CAS No: 1823338-11-9
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 4827170
• Update Time: 2025-06-30

3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDIN-7-AMINE
• 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine

• Inchi： 1S/C8H9ClN2/c9-6-3-5-1-2-7(10)8(5)11-4-6/h3-4,7H,1-2,10H2
• InChI Key： UNTZQCURYGQUJJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)CCC2N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Additional information on 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine

Professional Introduction to 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine (CAS No. 1823338-11-9)

3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine, with the chemical formula C11H12ClN2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The presence of a chloro substituent and a piperidine ring in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, characterized by a fused cyclopenta[b]pyridine core, contributes to its stability and reactivity. The 3-chloro group on the pyridine ring enhances its electrophilicity, making it a suitable candidate for further functionalization. This feature is particularly useful in medicinal chemistry, where such intermediates are often employed in the synthesis of more complex molecules with targeted biological effects.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer therapies. The structural motif of 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine aligns well with this trend, as it offers a versatile scaffold for designing new drugs.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop innovative synthetic pathways that lead to structurally diverse derivatives. These derivatives are then evaluated for their pharmacological properties, often revealing unexpected biological activities that warrant further investigation.

The< strong>7-amino group in the molecule provides another point of interest for medicinal chemists. Amines are crucial pharmacophores in many drugs due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The incorporation of this amine moiety into the cyclopenta[B]pyridine framework allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of understanding the electronic and steric properties of heterocyclic compounds like 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine. Computational methods have been employed to model the interactions between this compound and potential biological targets, providing insights into its mechanism of action. These studies have revealed that subtle modifications to its structure can significantly alter its binding affinity and selectivity.

The synthesis of 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of a cyclopentane derivative followed by functionalization with chloro and amine groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity levels.

The< strong>CAS No. 1823338-11-9 provides a unique identifier for this compound, ensuring consistency in scientific literature and patent databases. This standardized numbering system is essential for researchers who need to reference specific chemical entities accurately. The CAS registry number also facilitates database searches and collaborations across different institutions and industries.

In conclusion, 3-Chloro-6,7-dihydro-5H-cyclopenta[B]pyridin-7-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.